Cas no 2277312-55-5 (Tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate
• CAS No: 2277312-55-5
• MF: C₁₂H₁₉N₃O₃S₂
• MW: 317.427560091019
• CID: 5041124
• Update Time: 2025-06-29

Tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate
• Tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C12H19N3O3S2/c1-7-13-14-10(19-7)20-9-6-15(5-8(9)16)11(17)18-12(2,3)4/h8-9,16H,5-6H2,1-4H3/t8-,9-/m1/s1
• InChI Key： MVHWNEWCDOLPSQ-RKDXNWHRSA-N
• SMILES： S(C1=NN=C(C)S1)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• XLogP3: 1.7
• Topological Polar Surface Area: 129

Additional information on Tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate

Introduction to Tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate (CAS No. 2277312-55-5)

Tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2277312-55-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry.

The molecular structure of this compound features a pyrrolidine core that is functionalized with various substituents, including a tert-butyl group, a hydroxyl group, and a sulfanyl group linked to a 5-methyl-1,3,4-thiadiazole moiety. This intricate arrangement of functional groups contributes to the compound's potential in various biochemical pathways and therapeutic applications.

Recent research has highlighted the significance of Tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate in the development of novel pharmaceutical agents. Studies have demonstrated its ability to interact with specific biological targets, which could lead to the development of drugs with enhanced efficacy and reduced side effects. The compound's unique chemical properties make it an attractive candidate for further investigation in drug discovery and development.

In particular, the presence of the 5-methyl-1,3,4-thiadiazole ring is noteworthy as it is known to be a key structural element in many bioactive molecules. This moiety has been shown to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of this ring into the Tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate structure suggests that it may possess similar or even enhanced biological effects.

The tert-butyl group and the hydroxyl group in this compound also play crucial roles in determining its biological activity. The tert-butyl group can influence the compound's solubility and stability, while the hydroxyl group can participate in hydrogen bonding interactions with biological targets. These features make the compound a versatile scaffold for designing new drugs with tailored properties.

Current research in this area is focused on understanding the mechanisms by which this compound interacts with biological systems. By elucidating these interactions at the molecular level, scientists can gain insights into its potential therapeutic applications and optimize its structure for improved efficacy. Preclinical studies are underway to evaluate the pharmacological properties of this compound and explore its potential as a lead molecule for drug development.

The synthesis of Tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful manipulation of various functional groups and requires precise control over reaction conditions. Advances in synthetic methodologies have made it possible to produce this compound in high yields and purity, facilitating further research and development.

The potential applications of this compound are vast and span across multiple therapeutic areas. Its unique structural features make it a promising candidate for developing drugs that target neurological disorders, cardiovascular diseases, and inflammatory conditions. Additionally, its ability to modulate various biological pathways suggests that it may have applications in treating metabolic diseases and cancer.

In conclusion,Tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate (CAS No. 2277312-55-5) is a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further study and development into novel therapeutic agents. As research continues to uncover its biological activities and mechanisms of action,this compound holds promise for addressing some of the most challenging medical conditions faced today.